Cas no 61363-56-2 (oxane-3,5-dione)

• Product Name: oxane-3,5-dione
• CAS No: 61363-56-2
• MF: C₅H₆O₃
• MW: 114.099341869354
• MDL: MFCD09032525
• CID: 525063
• PubChem ID: 325287
• Update Time: 2025-10-31

oxane-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3,5(4H,6H)-dione
• oxane-3,5-dione
• Pyran-3,5-Dione
• tetrahydropyran-3,5-dione
• NSC293808
• PubChem23922
• SMIQVIXGQSMHKF-UHFFFAOYSA-N
• 2H-Pyran-3,5-(4H,6H)-dione
• RP19125
• PB14653
• ST2410216
• AB0138328
• SCHEMBL1722236
• MFCD09032525
• GS-4553
• AKOS006288857
• 61363-56-2
• DB-072944
• SY042206
• BCP31245
• EN300-100759
• J-509564
• NSC-293808
• CS-W005641
• DTXSID70315279

• MDL： MFCD09032525
• Inchi： 1S/C5H6O3/c6-4-1-5(7)3-8-2-4/h1-3H2
• InChI Key： SMIQVIXGQSMHKF-UHFFFAOYSA-N
• SMILES： O1CC(CC(C1)=O)=O

Computed Properties

• Exact Mass: 114.03200
• Monoisotopic Mass: 114.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: -0.3

Experimental Properties

• Density: 1.625
• Boiling Point: 275.1°C at 760 mmHg
• Flash Point: 111°C
• Refractive Index: 1.714
• PSA: 43.37000
• LogP: -0.45510

oxane-3,5-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on oxane-3,5-dione

Introduction to Oxane-3,5-dione (CAS No: 61363-56-2)

Oxane-3,5-dione, with the chemical formula C₄H₄O₃, is a significant heterocyclic compound that has garnered considerable attention in the field of organic chemistry and pharmaceutical research. This compound belongs to the dioxane derivative family, characterized by its oxygen-containing ring structure. The presence of two ketone functional groups at the 3 and 5 positions of the oxane ring imparts unique reactivity and makes it a valuable intermediate in synthetic chemistry.

The CAS No 61363-56-2 uniquely identifies this compound in scientific literature and industrial applications. Its molecular structure, featuring a rigid six-membered oxygen-rich core, facilitates diverse chemical transformations, making it a versatile building block for more complex molecules. In recent years, Oxane-3,5-dione has been extensively studied for its potential applications in drug development, agrochemicals, and material science.

One of the most compelling aspects of Oxane-3,5-dione is its role as a precursor in the synthesis of biologically active compounds. Researchers have leveraged its reactive sites to develop novel heterocyclic frameworks that exhibit promising pharmacological properties. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory effects. The ability to functionalize the oxane ring at specific positions allows for the creation of structurally diverse analogs, each with tailored biological activities.

Recent advancements in computational chemistry have further highlighted the significance of Oxane-3,5-dione. Molecular modeling studies suggest that its rigid dioxane core can stabilize transition states in various catalytic processes. This has opened up new avenues for developing efficient synthetic routes to complex organic molecules. Additionally, the compound's stability under various reaction conditions makes it an attractive candidate for industrial-scale applications where high yields and minimal byproducts are desired.

In the realm of pharmaceutical research, Oxane-3,5-dione has been explored as a scaffold for developing kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. By modifying the structure of Oxane-3,5-dione, researchers have synthesized compounds that can selectively inhibit specific kinases without affecting others. This targeted approach has led to the discovery of several lead compounds that are currently undergoing further optimization.

The agrochemical industry has also benefited from the versatility of Oxane-3,5-dione. Its derivatives have been shown to possess herbicidal and fungicidal properties, offering new solutions for crop protection. The development of environmentally friendly agrochemicals is a growing concern, and compounds derived from Oxane-3,5-dione align well with this trend due to their biodegradability and low toxicity profiles.

Material science applications of Oxane-3,5-dione are equally fascinating. The compound's ability to form stable polymers and copolymers has led to the creation of novel materials with enhanced mechanical properties and thermal stability. These materials are being explored for use in coatings, adhesives, and even advanced composites that require high performance under extreme conditions.

From a synthetic chemistry perspective, Oxane-3,5-dione offers a unique platform for exploring novel reaction pathways. Its reactivity allows for both electrophilic and nucleophilic substitutions at the ketone groups, enabling the construction of complex molecular architectures. This flexibility has made it a favorite among synthetic chemists who are always on the lookout for innovative ways to construct carbon-carbon bonds efficiently.

The future prospects of Oxane-3,5-dione appear promising as ongoing research continues to uncover new applications and synthetic strategies. Collaborative efforts between academia and industry are likely to drive further innovation in this field. As computational tools become more sophisticated, the design and optimization of derivatives will become even more efficient, paving the way for faster discovery cycles.

In conclusion,Oxane-3,5-dione (CAS No: 61363-56-2) is a multifaceted compound with broad applications across multiple disciplines. Its unique structural features make it an invaluable tool in pharmaceutical development、agrochemical formulations、and material science。As research progresses，the potential uses for this compound will undoubtedly expand，offering new opportunities for scientific advancement and industrial innovation.